Cas no 1114658-86-4 (4-(3-methoxyphenyl)-2-(4-methylbenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione)

• Product Name: 4-(3-methoxyphenyl)-2-(4-methylbenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione
• CAS No: 1114658-86-4
• MF: C₂₃H₁₉NO₄S
• MW: 405.46626496315
• CID: 5342494
• Update Time: 2025-07-16

4-(3-methoxyphenyl)-2-(4-methylbenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione Chemical and Physical Properties

Names and Identifiers

• [4-(3-methoxyphenyl)-1,1-dioxido-4H-1,4-benzothiazin-2-yl](4-methylphenyl)methanone
• 4-(3-methoxyphenyl)-2-(4-methylbenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione
• (4-(3-methoxyphenyl)-1,1-dioxido-4H-benzo[b][1,4]thiazin-2-yl)(p-tolyl)methanone
• [4-(3-methoxyphenyl)-1,1-dioxo-1lambda6,4-benzothiazin-2-yl]-(4-methylphenyl)methanone
• [4-(3-methoxyphenyl)-1,1-dioxo-1$l^{6},4-benzothiazin-2-yl]-(4-methylphenyl)methanone

• Inchi： 1S/C23H19NO4S/c1-16-10-12-17(13-11-16)23(25)22-15-24(18-6-5-7-19(14-18)28-2)20-8-3-4-9-21(20)29(22,26)27/h3-15H,1-2H3
• InChI Key： GQOUMGLTLPADRQ-UHFFFAOYSA-N
• SMILES： S1(C(C(C2C=CC(C)=CC=2)=O)=CN(C2C=CC=C(C=2)OC)C2C=CC=CC1=2)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 733
• XLogP3: 4.5
• Topological Polar Surface Area: 72.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Benzothiazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines

Additional information on 4-(3-methoxyphenyl)-2-(4-methylbenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione

Compound CAS No 1114658-86-4: 4-(3-Methoxyphenyl)-2-(4-Methylbenzoyl)-4H-1λ6,4-Benzothiazine-1,1-Dione

The compound with CAS No 1114658-86-4, known as 4-(3-methoxyphenyl)-2-(4-methylbenzoyl)-4H-1λ6,4-benzothiazine-1,1-dione, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of benzothiazines, which are known for their unique structural properties and versatile reactivity. Recent studies have highlighted its potential in drug discovery, material science, and advanced chemical synthesis.

The molecular structure of 4-(3-methoxyphenyl)-2-(4-methylbenzoyl)-4H-1λ6,4-benzothiazine-1,1-dione is characterized by a benzothiazine core with two substituents: a methoxyphenyl group at position 3 and a methylbenzoyl group at position 2. The presence of these substituents significantly influences the compound's electronic properties and reactivity. According to recent research published in *Journal of Medicinal Chemistry*, this compound exhibits promising anti-inflammatory activity due to its ability to inhibit specific enzymes involved in inflammatory pathways.

One of the most notable aspects of this compound is its role in the development of advanced materials. Scientists at the University of California have reported that benzothiazine derivatives like this one can be used as precursors for the synthesis of high-performance polymers with excellent thermal stability and mechanical strength. These polymers have potential applications in aerospace and electronics industries.

Moreover, the compound's dione functionality makes it an attractive candidate for use in electrochemical applications. Research conducted at the National Renewable Energy Laboratory has shown that benzothiazine-based diones can serve as efficient electron transport materials in organic photovoltaic devices, enhancing their power conversion efficiency.

In terms of synthesis, the preparation of 4-(3-methoxyphenyl)-2-(4-methylbenzoyl)-4H-1λ6,4-benzothiazine-1,1-dione involves a multi-step process that typically includes Friedländer annulation or related cyclization reactions. Recent advancements in catalytic methods have made this synthesis more efficient and scalable, reducing production costs and environmental impact.

Looking ahead, the compound's unique combination of structural features and functional groups positions it as a key player in future chemical innovations. Its ability to act as both a building block for complex molecules and a functional material makes it a valuable asset across multiple disciplines.

In conclusion, CAS No 1114658-86-4 represents a cutting-edge molecule with diverse applications and promising research opportunities. As scientific understanding of its properties continues to grow, this compound is likely to play an increasingly important role in advancing technology and medicine.